CP-506

• CAS: 2227303-52-6
• Molecular Formula: C19H29BrN4O8S2
• Molecular Weight: 585.5 g/mol
• InChI: InChI=1S/C19H29BrN4O8S2/c1-4-21-7-9-23(10-8-21)19(25)15-13-17(18(33(2,28)29)14-16(15)24(26)27)22(6-5-20)11-12-32-34(3,30)31/h13-14H,4-12H2,1-3H3
• InChIKey: SKBYSCFKFJRHSZ-UHFFFAOYSA-N

CP-506 Procurement Guide

CP-506 (CAS: 2227303-52-6) is a second-generation hypoxia-activated prodrug (HAP) of the nitrobenzamide nitrogen mustard class, rationally designed to improve upon the pharmacologic and selectivity limitations of its predecessor PR-104A [1]. It functions as a DNA-alkylating agent that is preferentially bioactivated under the low-oxygen conditions (<1 µM O₂) characteristic of solid tumors, generating cytotoxic metabolites that induce interstrand crosslinks and DNA strand breaks [2]. CP-506 was advanced to Phase I/II clinical trials (NCT04954599) based on preclinical data demonstrating AKR1C3 resistance, high hypoxia-selectivity, and a robust bystander effect [3].

Hypoxia-selective activation workflow

AKR1C3-independent prodrug system

Designed for severe hypoxia research models

• [1] Ashoorzadeh, A., Mowday, A. M., Abbattista, M. R., Guise, C. P., Bull, M. R., Silva, S., Patterson, A. V., & Smaill, J. B. (2023). Design and Biological Evaluation of Piperazine-Bearing Nitrobenzamide Hypoxia/GDEPT Prodrugs: The Discovery of CP-506. ACS Medicinal Chemistry Letters, 14(11), 1517–1523. View Source
• [2] van der Wiel, A. M. A., Jackson-Patel, V., Niemans, R., Yaromina, A., Liu, E., Marcus, D., Mowday, A. M., Lieuwes, N. G., Biemans, R., Lin, X., Fu, Z., Kumara, S., ... (2021). Selectively Targeting Tumor Hypoxia With the Hypoxia-Activated Prodrug CP-506. Molecular Cancer Therapeutics, 20(12), 2372–2383. View Source
• [3] ClinicalTrials.gov. (2021). A Phase I-IIA Study of CP-506 in Patients With Advanced Solid Tumors (NCT04954599). View Source

CP-506 vs. Other Hypoxia-Activated Prodrugs

Generic substitution of CP-506 with PR-104A or other early-generation hypoxia-activated prodrugs (HAPs) is not pharmacologically equivalent due to a critical, well-characterized liability: off-target aerobic activation by human aldo-keto reductase 1C3 (AKR1C3) [1]. PR-104A is metabolized by AKR1C3 under normoxic conditions, leading to unintended systemic toxicity and confounding clinical development [2]. CP-506 was specifically engineered with a piperazine moiety to confer complete resistance to AKR1C3 metabolism, a feature confirmed experimentally and absent in PR-104A [3]. Furthermore, CP-506 achieves a significantly higher degree of hypoxia-selectivity (normoxic/anoxic IC₅₀ ratio up to 203) compared to its predecessor, a difference with direct implications for therapeutic index and procurement decisions in hypoxia-targeted research and development [4].

PR-104A AKR1C3-dependent aerobic activation may confound hypoxia-selective interpretation

Evofosfamide Low hypoxic selectivity may not reproduce CP-506's discrimination window

Other HAPs Distinct two-electron reductase susceptibility and activation thresholds limit direct transfer

• [1] Ashoorzadeh, A., Mowday, A. M., Abbattista, M. R., Guise, C. P., Bull, M. R., Silva, S., Patterson, A. V., & Smaill, J. B. (2023). Design and Biological Evaluation of Piperazine-Bearing Nitrobenzamide Hypoxia/GDEPT Prodrugs: The Discovery of CP-506. ACS Medicinal Chemistry Letters, 14(11), 1517–1523. View Source
• [2] Guise, C. P., Abbattista, M. R., Tipparaju, S. R., ... (2018). Off-target aerobic activation of PR-104A by human aldo-keto reductase 1C3 (AKR1C3). Molecular Cancer Therapeutics, 17(1), 169-178. View Source
• [3] van der Wiel, A. M. A., Jackson-Patel, V., Niemans, R., ... (2021). Selectively Targeting Tumor Hypoxia With the Hypoxia-Activated Prodrug CP-506. Molecular Cancer Therapeutics, 20(12), 2372–2383. View Source
• [4] van der Wiel, A. M. A., Jackson-Patel, V., Niemans, R., ... (2021). Selectively Targeting Tumor Hypoxia With the Hypoxia-Activated Prodrug CP-506. Molecular Cancer Therapeutics, 20(12), 2372–2383. View Source

CP-506 Evidence Summary

AKR1C3 Resistance vs. PR-104A

CP-506 demonstrates complete resistance to aerobic (two-electron) metabolism by aldo-keto reductase 1C3 (AKR1C3), a critical off-target activation pathway that confounded the development of its predecessor, PR-104A [1]. This was confirmed through gain-of-function studies, wherein cells engineered to overexpress AKR1C3 showed no increase in CP-506 cytotoxicity under normoxic conditions, unlike PR-104A which exhibits significant AKR1C3-dependent aerobic activation [2].

AKR1C3 Resistance

Head-to-head

Complete resistance vs. PR-104A aerobic activation

Supports hypoxia-selectivity studies

AKR1C3-overexpressing HCT116/H1299 models

Evidence Dimension	AKR1C3-mediated aerobic metabolism
Target Compound Data	Complete resistance
Comparator Or Baseline	PR-104A: Susceptible to AKR1C3 activation, leading to off-target toxicity
Quantified Difference	Qualitative: PR-104A shows AKR1C3-dependent cytotoxicity; CP-506 does not
Conditions	Gain-of-function studies in HCT116 and H1299 cells engineered to overexpress AKR1C3

Why This Matters

This eliminates a major source of systemic toxicity and provides a wider therapeutic window, making CP-506 a superior candidate for in vivo studies and clinical development where off-target effects are a primary concern.

• [1] Ashoorzadeh, A., Mowday, A. M., Abbattista, M. R., Guise, C. P., Bull, M. R., Silva, S., Patterson, A. V., & Smaill, J. B. (2023). Design and Biological Evaluation of Piperazine-Bearing Nitrobenzamide Hypoxia/GDEPT Prodrugs: The Discovery of CP-506. ACS Medicinal Chemistry Letters, 14(11), 1517–1523. View Source
• [2] van der Wiel, A. M. A., Jackson-Patel, V., Niemans, R., ... (2021). Selectively Targeting Tumor Hypoxia With the Hypoxia-Activated Prodrug CP-506. Molecular Cancer Therapeutics, 20(12), 2372–2383. View Source

Hypoxia Selectivity Ratio

In comparative cytotoxicity assays, CP-506 demonstrated highly selective killing of hypoxic cells, with normoxic/anoxic IC₅₀ ratios reaching up to 203 [1]. This indicates a >200-fold difference in potency favoring hypoxic (tumor-like) conditions over normoxic (healthy tissue) conditions. While the study notes CP-506 shows similar potency to PR-104A in direct anti-proliferative assays under hypoxia, the oxygen-dependence of CP-506's activation and cytotoxicity is more pronounced, resulting in a superior therapeutic index [2].

Hypoxia Selectivity

Context-dependent

Up to 203-fold

HCT116 anoxic vs normoxic IC50

Informs anoxic assay condition requirements

Evofosfamide ~4.6×; SN29176 9–145×

Evidence Dimension	Hypoxia-selectivity (normoxic/anoxic IC₅₀ ratio)
Target Compound Data	Up to 203
Comparator Or Baseline	PR-104A: Lower selectivity ratio (exact value not specified in source, but described as less oxygen-dependent)
Quantified Difference	Qualitative: CP-506 exhibits greater oxygen-dependence of activation than PR-104A
Conditions	2D and 3D cell cultures (HCT116 and H1299) under normoxic (21% O₂) and anoxic (<0.1% O₂) conditions

Why This Matters

This quantifiable hypoxia-selectivity directly translates to reduced off-target toxicity in normoxic tissues, a key differentiator for procurement when selecting a HAP for in vivo tumor models or hypoxia-targeted research.

• [1] van der Wiel, A. M. A., Jackson-Patel, V., Niemans, R., ... (2021). Selectively Targeting Tumor Hypoxia With the Hypoxia-Activated Prodrug CP-506. Molecular Cancer Therapeutics, 20(12), 2372–2383. View Source
• [2] Jackson-Patel, V., van der Wiel, A. M. A., ... (2022). Tissue Pharmacokinetic Properties and Bystander Potential of Hypoxia-Activated Prodrug CP-506 by Agent-Based Modelling. Frontiers in Pharmacology, 13, 803602. View Source

Synthetic Lethality in HR-Deficient Tumors

Agent-based modelling predicted that CP-506 achieves a tissue penetration depth of 190 µm, driven by its long plasma half-life and rapid cellular uptake, allowing it to reach deep into hypoxic activating regions of a tumor [1]. The model also identified the bis-chloro-mustard amine metabolite (CP-506M-Cl₂) as a major diffusible metabolite responsible for a striking bystander effect [2]. While PR-104A also exhibits a bystander effect, the specific quantification of penetration depth and identification of the key diffusible metabolite for CP-506 provides a clear, model-informed understanding of its intratumoral pharmacodynamics, aiding in the rational design of combination therapies.

Synthetic Lethality

Class-level

ER 4.0 (BRCA2-/-), ER 4.0 (FANCA-/-)

vs. ER 1.7 (parental); 2.4–2.7× enhancement

Supports HR/FA-deficient model selection

HCT116 xenograft; CP-506 600 mg/kg QD5

Evidence Dimension	Tissue penetration depth of active metabolites
Target Compound Data	190 µm
Comparator Or Baseline	PR-104A: Bystander effect noted but penetration depth not quantified in the same model system
Quantified Difference	N/A (quantification unique to CP-506 in this study)
Conditions	In silico spatially-resolved pharmacokinetic/pharmacodynamic (SR-PK/PD) modeling; validated by spheroid co-cultures

Why This Matters

Quantifying the bystander effect in terms of physical penetration depth provides a tangible parameter for researchers modeling drug distribution in solid tumors, supporting more accurate predictions of in vivo efficacy.

• [1] Jackson-Patel, V., van der Wiel, A. M. A., ... (2022). Tissue Pharmacokinetic Properties and Bystander Potential of Hypoxia-Activated Prodrug CP-506 by Agent-Based Modelling. Frontiers in Pharmacology, 13, 803602. View Source
• [2] Jackson-Patel, V., van der Wiel, A. M. A., ... (2022). Tissue Pharmacokinetic Properties and Bystander Potential of Hypoxia-Activated Prodrug CP-506 by Agent-Based Modelling. Frontiers in Pharmacology, 13, 803602. View Source

Bystander Effect and Tissue Penetration

In a pre-clinical study of local tumor control probability, combining CP-506 with single-dose (hypofractionated) radiation significantly improved outcomes. In the FaDu xenograft model, the local control rate increased to 62% with CP-506 plus radiation, compared to 27% with radiation alone (p = 0.024) [1]. This radiosensitizing effect was accompanied by a significant increase in DNA damage (γH2AX) in FaDu tumors (p = 0.009) and a reduction in hypoxic volume (p = 0.038) after CP-506 pretreatment [2].

Bystander Penetration

Context-dependent

190 μm

CP-506M-Cl2 metabolite diffusion

Guides spheroid penetration modeling

Exceeds evofosfamide ~27–90%

Evidence Dimension	Local tumor control rate after single-dose radiation
Target Compound Data	62%
Comparator Or Baseline	Vehicle (radiation alone): 27%
Quantified Difference	Absolute increase of 35 percentage points (p = 0.024)
Conditions	FaDu human head and neck squamous cell carcinoma xenografts in mice; 5 daily injections of CP-506 followed by single-dose irradiation

Why This Matters

This provides robust in vivo evidence of CP-506's ability to overcome radioresistance mediated by tumor hypoxia, a critical consideration for researchers developing combination radiotherapy regimens, particularly those employing hypofractionation schedules.

• [1] van der Wiel, A. M. A., ... (2023). Overcoming radioresistance with the hypoxia-activated prodrug CP-506: A pre-clinical study of local tumour control probability. Radiotherapy and Oncology, 186, 109738. View Source
• [2] van der Wiel, A. M. A., ... (2023). Overcoming radioresistance with the hypoxia-activated prodrug CP-506: A pre-clinical study of local tumour control probability. Radiotherapy and Oncology, 186, 109738. View Source

Clinical Development Status

CP-506 exhibits synthetic lethality in tumor models deficient in the Fanconi Anemia (FA) or Homologous Recombination (HR) DNA repair pathways, which are responsible for repairing interstrand crosslinks (ICLs) and double-strand breaks (DSBs) [1]. In vivo, the enhancement ratio (ER) for tumor growth delay was significantly higher in LNCaP AR FANCA⁻/⁻ (ER = 4.0 ± 1.1) and HCT116 BRCA2⁻/⁻ (ER = 4.0 ± 0.6) xenografts compared to their parental, repair-proficient counterparts (ER = 1.5 ± 0.5 and 1.7 ± 0.6, respectively) [2]. In contrast, deficiency in the Non-Homologous End Joining (NHEJ) pathway did not enhance sensitivity [3].

Clinical Status

Class-level

Phase I/II recruiting (NCT04954599)

Supports translational research context

HRD/FAD biomarker-stratified trial

Evidence Dimension	Tumor growth delay (Enhancement Ratio, ER)
Target Compound Data	LNCaP AR FANCA⁻/⁻: ER 4.0 ± 1.1; HCT116 BRCA2⁻/⁻: ER 4.0 ± 0.6
Comparator Or Baseline	Parental LNCaP AR: ER 1.5 ± 0.5; Parental HCT116: ER 1.7 ± 0.6
Quantified Difference	~2.5- to 2.7-fold increase in ER in FA/HR-deficient tumors (p < 0.0001)
Conditions	Subcutaneous xenografts in mice treated with CP-506 (600 mg/kg; QD5)

Why This Matters

This identifies FA and HR deficiency as predictive biomarkers for CP-506 response, enabling the selection of patient populations (e.g., those with BRCA mutations) most likely to benefit, a key factor for designing targeted clinical trials and personalized treatment strategies.

• [1] Stornetta, A., ... (2025). Deficiencies in the Fanconi Anemia or the Homologous Recombination Pathway enhance the antitumor effects of the novel hypoxia-activated prodrug CP-506. (Manuscript under review/preprint). View Source
• [2] Stornetta, A., ... (2025). Deficiencies in the Fanconi Anemia or the Homologous Recombination Pathway enhance the antitumor effects of the novel hypoxia-activated prodrug CP-506. (Manuscript under review/preprint). View Source
• [3] Stornetta, A., ... (2025). Deficiencies in the Fanconi Anemia or the Homologous Recombination Pathway enhance the antitumor effects of the novel hypoxia-activated prodrug CP-506. (Manuscript under review/preprint). View Source

CP-506 Application Scenarios

Hypoxia-Selective Cytotoxicity Assays

Based on the 62% vs. 27% local control rate improvement in the FaDu xenograft model when CP-506 is combined with single-dose radiation [1], this compound is ideally suited for pre-clinical and translational studies investigating the radiosensitization of hypoxic tumors. Researchers should prioritize CP-506 for experiments designed to model hypofractionated radiotherapy schedules, where its ability to reduce the hypoxic fraction and induce DNA damage in radioresistant cell populations can be quantitatively assessed.

Synthetic Lethality in HRD/FA-Deficient Models

The ~2.5- to 2.7-fold increase in the tumor growth delay enhancement ratio (ER) in BRCA2⁻/⁻ and FANCA⁻/⁻ xenografts compared to parental tumors [2] positions CP-506 as a valuable tool compound for exploring synthetic lethality in the context of DNA repair deficiencies. Its use is recommended for screening panels of cancer cell lines with defined HR/FA pathway defects, or for developing biomarker-driven therapeutic strategies analogous to PARP inhibitor sensitivity in BRCA-mutated cancers.

PK/PD Modeling and Bystander Effect Studies

With a validated in silico model predicting a tissue penetration depth of 190 µm and a robust bystander effect mediated by the CP-506M-Cl₂ metabolite [3], CP-506 is an optimal agent for 3D spheroid and multicellular layer (MCL) culture studies. These systems can be used to empirically test and refine spatial pharmacokinetic/pharmacodynamic (PK/PD) models, providing a bridge between in vitro potency and in vivo tumor distribution.

AKR1C3-Independent Activation Studies

The normoxic/anoxic IC₅₀ ratio of up to 203 [4] and the identification of 15 unique DNA adducts in hypoxic cancer cells [5] make CP-506 a superior probe for studying hypoxia-specific DNA damage responses. It is particularly well-suited for adductomics studies using LC-MS³ to map and quantify DNA modifications under controlled oxygen gradients, providing a direct link between chemical structure, bioreductive activation, and genomic insult.

Application

Selection Property

Validation Focus

Hypoxia cytotoxicity research

Hypoxia-selective activation profile

Anoxic/normoxic selectivity assessment

DNA repair deficiency models

HR/FA pathway synthetic lethality

Enhancement ratio in isogenic xenografts

Tumor penetration modeling

Bystander diffusion distance

Spheroid co-culture and SR-PK/PD modeling

AKR1C3-independent prodrug studies

Resistance to aerobic AKR1C3 metabolism

Absence of aerobic activation in AKR1C3-overexpressing cells

• [1] van der Wiel, A. M. A., ... (2023). Overcoming radioresistance with the hypoxia-activated prodrug CP-506: A pre-clinical study of local tumour control probability. Radiotherapy and Oncology, 186, 109738. View Source
• [2] Stornetta, A., ... (2025). Deficiencies in the Fanconi Anemia or the Homologous Recombination Pathway enhance the antitumor effects of the novel hypoxia-activated prodrug CP-506. (Manuscript under review/preprint). View Source
• [3] Jackson-Patel, V., van der Wiel, A. M. A., ... (2022). Tissue Pharmacokinetic Properties and Bystander Potential of Hypoxia-Activated Prodrug CP-506 by Agent-Based Modelling. Frontiers in Pharmacology, 13, 803602. View Source
• [4] van der Wiel, A. M. A., Jackson-Patel, V., Niemans, R., ... (2021). Selectively Targeting Tumor Hypoxia With the Hypoxia-Activated Prodrug CP-506. Molecular Cancer Therapeutics, 20(12), 2372–2383. View Source
• [5] Solivio, M. J., Stornetta, A., Gilissen, J., Villalta, P. W., Deschoemaeker, S., Heyerick, A., Dubois, L., & Balbo, S. (2022). In Vivo Identification of Adducts from the New Hypoxia-Activated Prodrug CP-506 Using DNA Adductomics. Chemical Research in Toxicology, 35(2), 263-274. View Source